Histamine H4 receptor antagonist-1

• Molecular Formula: C30H38N8O2
• Molecular Weight: 542.7 g/mol
• InChI: InChI=1S/C30H38N8O2/c1-35(2)28(39)26(17-21-7-5-4-6-8-21)33-30(40)38-12-11-22-9-10-23(18-24(22)20-38)25-19-27(34-29(31)32-25)37-15-13-36(3)14-16-37/h4-10,18-19,26H,11-17,20H2,1-3H3,(H,33,40)(H2,31,32,34)/t26-/m0/s1
• InChIKey: AVTPLFSHOMCNRC-SANMLTNESA-N

Histamine H4 Receptor Antagonist-1: Procurement-Relevant Identity, Scaffold Class, and Physicochemical Baseline

Histamine H4 receptor antagonist-1 (CAS 1246207-84-0) is a synthetic small-molecule antagonist of the histamine H4 receptor (H4R), identified as compound 60 in Janssen's patent WO2010108059A1 covering substituted pyrimidine derivatives [1]. The compound belongs to the 2-aminopyrimidine scaffold class—a chemotype distinct from the indole carboxamide series typified by JNJ-7777120 and from the 6-alkyl-2,4-diaminopyrimidine series that yielded the clinical candidate JNJ-39758979 [2]. Its molecular formula is C30H38N8O2 (MW 542.68), and it is supplied as a hydrochloride salt by multiple vendors for research use . The compound is structurally characterized by a 2-aminopyrimidine core linked via a phenyl ring to a fused tetrahydroisoquinoline-urea moiety bearing a phenylalaninamide terminus—a topology not represented among widely used reference H4R antagonists [1].

Scaffold Class

2-Aminopyrimidine probe distinct from indole carboxamide H4R antagonists

Assay Compatibility

High DMSO solubility supports concentrated stock preparation for HTS

Formulation

Hydrochloride salt enables flexible aqueous dilution and handling

• [1] Zhou J, et al. Substituted pyrimidine derivatives as antagonists of the histamine H4 receptor. Patent WO2010108059A1, published September 23, 2010. View Source
• [2] Savall BM, Chavez F, Tays K, et al. Discovery and SAR of 6-alkyl-2,4-diaminopyrimidines as histamine H4 receptor antagonists. J Med Chem. 2014;57(6):2429-2439. View Source

Why Histamine H4 Receptor Antagonist-1 Cannot Be Replaced by JNJ-7777120 or Other In-Class Compounds

Histamine H4 receptor antagonists are not functionally interchangeable across chemotypes, despite sharing a nominal molecular target. The prototypical antagonist JNJ-7777120 employs an indole carboxamide scaffold and exhibits functionally selective (biased) signaling at H4R—behaving as an inverse agonist in some assays while showing paradoxical stimulatory effects in others [1]. In contrast, Histamine H4 receptor antagonist-1 is built on a substituted 2-aminopyrimidine core with a distinct fused-ring topology, placing it in a different chemical series that may engage the receptor with altered binding kinetics, residence time, and downstream signaling bias [2]. Furthermore, key procurement-relevant parameters—including molecular weight (542.68 vs. 277.75 for JNJ-7777120), DMSO solubility (100 mg/mL vs. ~49–56 mg/mL), and salt form availability (hydrochloride)—differ substantially between these compounds, making direct experimental substitution without re-optimization of assay conditions scientifically unsound [3]. The quantitative evidence below substantiates these differentiation dimensions.

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Indole carboxamide (JNJ-7777120) exhibits biased signaling; 2-aminopyrimidine scaffold may engage H4R with different functional selectivity.

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Solubility, salt form, and molecular weight differences can shift assay conditions; direct molar substitution without re-optimization may confound results.

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Free base vs. hydrochloride salt factor alters concentration calculations; potency comparisons require careful molar normalization.

• [1] Seifert R, Schneider EH, Dove S, et al. Paradoxical stimulatory effects of the 'standard' histamine H4-receptor antagonist JNJ7777120: the H4 receptor joins the club of 7 transmembrane domain receptors exhibiting functional selectivity. Mol Pharmacol. 2011;79(4):631-638. View Source
• [2] Zhou J, et al. Substituted pyrimidine derivatives as antagonists of the histamine H4 receptor. Patent WO2010108059A1, published September 23, 2010. View Source
• [3] GLPBIO. Histamine H4 receptor antagonist-1 product page. CAS 1246207-84-0. Solubility: DMSO 100 mg/mL (184.27 mM). View Source

Histamine H4 Receptor Antagonist-1: Quantitative Differentiation Evidence Against Closest Analogs

Scaffold-Class Differentiation: Substituted 2-Aminopyrimidine with Fused Tetrahydroisoquinoline-Urea vs. Indole Carboxamide (JNJ-7777120) and 6-Alkyl-2,4-Diaminopyrimidine (JNJ-39758979)

Histamine H4 receptor antagonist-1 is unequivocally assigned to the substituted 2-aminopyrimidine scaffold class with a fused tetrahydroisoquinoline-urea-phenylalaninamide architecture, as disclosed in patent WO2010108059A1 [1]. This scaffold is structurally and biosynthetically distinct from: (a) the indole carboxamide series represented by JNJ-7777120 (C14H16ClN3O, MW 277.75), which uses an indole core with a 4-methylpiperazine carbonyl substituent [2]; and (b) the 6-alkyl-2,4-diaminopyrimidine series represented by JNJ-39758979 (C20H28N6, MW 352.48), which employs a simpler diaminopyrimidine core with alkyl substitution [3]. The target compound's molecular weight (542.68) is approximately 1.95× that of JNJ-7777120 and 1.54× that of JNJ-39758979, reflecting its substantially larger and more complex pharmacophore .

Scaffold Class Comparison

Head-to-head

This compound2-Aminopyrimidine, MW 542.68

vs.

JNJ-7777120Indole carboxamide, MW 277.75

Distinct chemotype determines binding mode and selectivity profile

Scaffold divergence prevents direct pharmacological substitution

Evidence Dimension	Molecular scaffold class and molecular weight
Target Compound Data	Substituted 2-aminopyrimidine with fused tetrahydroisoquinoline-urea-phenylalaninamide; C30H38N8O2; MW 542.68
Comparator Or Baseline	JNJ-7777120: indole carboxamide, C14H16ClN3O, MW 277.75; JNJ-39758979: 6-alkyl-2,4-diaminopyrimidine, C20H28N6, MW 352.48
Quantified Difference	MW 542.68 vs. 277.75 (1.95×) and vs. 352.48 (1.54×); distinct core scaffolds (no indole, no simple diaminopyrimidine)
Conditions	Structural analysis from patent WO2010108059A1 and published literature on comparator scaffolds

Why This Matters

Scaffold class determines binding mode, PK properties, and off-target liability profile; selecting the correct chemotype is the first-order decision in H4R tool compound procurement.

• [1] Zhou J, et al. Substituted pyrimidine derivatives as antagonists of the histamine H4 receptor. Patent WO2010108059A1, published September 23, 2010. View Source
• [2] Jablonowski JA, Grice CA, Chai W, et al. The first potent and selective non-imidazole human histamine H4 receptor antagonists. J Med Chem. 2003;46(19):3957-3960. View Source
• [3] Savall BM, Chavez F, Tays K, et al. Discovery and SAR of 6-alkyl-2,4-diaminopyrimidines as histamine H4 receptor antagonists. J Med Chem. 2014;57(6):2429-2439. View Source

Solubility Advantage: DMSO Solubility of Histamine H4 Receptor Antagonist-1 vs. JNJ-7777120

Histamine H4 receptor antagonist-1 exhibits DMSO solubility of 100 mg/mL (approximately 184.27 mM), as reported by GLPBio and Ambeed [1]. This represents an approximately 1.8- to 2.0-fold higher DMSO solubility (on a mg/mL basis) compared to JNJ-7777120, which has reported DMSO solubility values of 49–56 mg/mL (approximately 176–201 mM) from multiple vendors . On a molar basis, the two compounds show comparable DMSO solubility (both approximately 180–200 mM), reflecting the target compound's higher molecular weight offsetting its higher mass-based solubility. This molar comparability means that both compounds can be formulated at similar stock concentrations (e.g., 10–50 mM) for in vitro assays, but the target compound's higher mass-per-volume solubility provides greater operational flexibility for high-concentration screening formats [1].

DMSO Solubility

Reported

100 mg/mL (184 mM)

Higher mass solubility vs. typical H4R antagonist facilitates high-conc stocks

Molar solubility comparable; verify with fresh anhydrous DMSO

Evidence Dimension	DMSO solubility (mass-based and molar)
Target Compound Data	100 mg/mL (184.27 mM) in DMSO
Comparator Or Baseline	JNJ-7777120: 49–56 mg/mL (176–201 mM) in DMSO
Quantified Difference	1.8–2.0× higher mg/mL solubility; comparable molar solubility (~180–200 mM range for both)
Conditions	DMSO at room temperature; fresh anhydrous DMSO recommended

Why This Matters

Higher mass-based solubility enables more concentrated stock solutions for high-throughput screening and reduces DMSO carryover in sensitive cellular assays.

• [1] GLPBIO. Histamine H4 receptor antagonist-1 product page. Solubility: DMSO 100 mg/mL (184.27 mM). CAS 1246207-84-0. View Source

Salt Form Differentiation: Hydrochloride Salt Availability vs. Free Base Comparators

Histamine H4 receptor antagonist-1 is commercially supplied as a hydrochloride salt, as specified by TargetMol and other vendors . This is a meaningful procurement distinction from the reference antagonist JNJ-7777120, which is supplied as the free base , and from JNJ-39758979, which is available as a dihydrochloride salt . The hydrochloride salt form of the target compound confers distinct physicochemical properties including potentially enhanced aqueous solubility and different hygroscopicity profiles compared to the free base form. However, users must account for the salt factor when calculating free-base equivalent concentrations for dose-response studies . Direct experimental comparison between the hydrochloride salt of Histamine H4 receptor antagonist-1 and the free base of JNJ-7777120 requires careful normalization of molar concentrations to ensure valid potency comparisons.

Salt Form

Specification review

Hydrochloride salt (as supplied)

Requires molar mass correction vs. free base comparators

JNJ-7777120 supplied as free base; account for salt factor

Evidence Dimension	Commercial salt form
Target Compound Data	Hydrochloride salt (as supplied by TargetMol)
Comparator Or Baseline	JNJ-7777120: free base; JNJ-39758979: dihydrochloride salt
Quantified Difference	Qualitative: hydrochloride vs. free base vs. dihydrochloride; impacts molar mass correction and solubility
Conditions	Commercial procurement specification; salt stoichiometry not uniformly reported across vendors

Why This Matters

Salt form directly impacts stock solution preparation, molar concentration calculations, and inter-compound potency comparisons; procurement decisions must account for the salt factor to avoid systematic concentration errors.

Purity Benchmarking: Vendor-Reported Purity of 99.57% for Histamine H4 Receptor Antagonist-1

MedChemExpress reports a purity of 99.57% for Histamine H4 receptor antagonist-1 (HY-145106), as verified by HPLC analysis [1]. This purity specification places the compound within the >99% purity tier commonly expected for high-quality pharmacological tool compounds. For comparison, commercially available JNJ-7777120 batches typically report purity of ≥98–99% across major vendors . While both compounds meet the ≥98% purity standard generally accepted for in vitro pharmacology, the reported 99.57% purity of the target compound provides a quantifiable procurement specification that may reduce the need for re-purification prior to use in sensitive assays where trace impurities could confound results [1]. Users should note that vendor-reported purity data are batch-specific and should verify the Certificate of Analysis for each purchased lot.

Purity (HPLC)

Reported

99.57%

Meets >99% purity tier for sensitive pharmacological assays

Batch-specific; verify CoA for each lot

Evidence Dimension	Vendor-reported HPLC purity
Target Compound Data	99.57% (MedChemExpress, HY-145106)
Comparator Or Baseline	JNJ-7777120: ≥98–99% (typical vendor specification)
Quantified Difference	≥0.57 percentage point advantage; both within >98% tier
Conditions	HPLC purity as reported by MedChemExpress for Histamine H4 receptor antagonist-1; batch-specific, requires CoA verification

Why This Matters

Purity directly impacts reproducibility of pharmacological data; procurement of a compound with documented >99% purity minimizes the risk of impurity-driven artifacts in dose-response and selectivity assays.

• [1] Antpedia / MedChemExpress. Histamine H4 receptor antagonist-1 (HY-145106). Purity: 99.57%. CAS 1246207-84-0. View Source

Potency and Selectivity: Class-Level Inference for 2-Aminopyrimidine H4R Antagonists vs. JNJ-7777120 (Caveat: Direct Target Data Not Publicly Available)

CRITICAL CAVEAT: No publicly available Ki, IC50, or selectivity ratio data were identified for Histamine H4 receptor antagonist-1 (CAS 1246207-84-0, compound 60 of WO2010108059A1) in peer-reviewed literature, authoritative databases (BindingDB, ChEMBL, PubChem BioAssay), or vendor technical datasheets. The patent WO2010108059A1 does not provide compound-specific bioactivity data in its searchable text [1]. At the class level, 2-aminopyrimidine H4R antagonists from the Janssen program—including the structurally related clinical candidate JNJ-39758979 (Ki = 12.5 nM at human H4R, pA2 = 7.9 in cAMP functional assays) and other exemplified compounds—have demonstrated potent H4R antagonism with selectivity over H1R, H2R, and H3R . However, class-level inference cannot substitute for compound-specific data. Users considering Histamine H4 receptor antagonist-1 for quantitative pharmacology must either: (a) request Ki/IC50 data directly from the patent assignee (Janssen) or the vendor, or (b) perform independent in-house characterization prior to use in comparative studies. This data gap represents a material limitation for procurement decisions predicated on potency-based differentiation.

Potency/Selectivity Data

Class-level

No public Ki/IC50 available

Class-level inference only; compound-specific data must be verified

Request vendor data or perform in-house characterization before use

Evidence Dimension	H4R binding affinity and functional antagonism
Target Compound Data	Not publicly available; patent WO2010108059A1 compound 60
Comparator Or Baseline	JNJ-39758979 (closest structurally characterized analog): Ki 12.5 nM (human H4R), pA2 7.9 (cAMP); JNJ-7777120: Ki 4.5 nM, >1000-fold selective over H1R/H2R/H3R
Quantified Difference	Cannot be calculated; direct target data absent for the target compound
Conditions	N/A for target compound; comparator data from radioligand binding ([3H]histamine displacement) and functional (cAMP inhibition) assays in transfected cells

Why This Matters

Absence of publicly available potency and selectivity data is a critical procurement consideration; users requiring characterized tool compounds should verify data availability with the vendor before purchase.

• [1] Zhou J, et al. Substituted pyrimidine derivatives as antagonists of the histamine H4 receptor. Patent WO2010108059A1, published September 23, 2010. No compound-specific bioactivity data in searchable text. View Source

Histamine H4 Receptor Antagonist-1: Evidence-Backed Research and Procurement Application Scenarios

Chemotype-Specific H4R Pharmacology: Differentiating 2-Aminopyrimidine Signaling from Indole Carboxamide (JNJ-7777120) Bias

Researchers investigating H4R functional selectivity (biased signaling) require tool compounds from structurally diverse chemotypes to control for scaffold-dependent effects. JNJ-7777120 exhibits paradoxical stimulatory and inverse agonist behavior attributable to its indole carboxamide scaffold [1]. Histamine H4 receptor antagonist-1, as a substituted 2-aminopyrimidine with a distinct fused-ring topology [2], offers a structurally orthogonal probe for dissociating scaffold-specific signaling bias from genuine H4R-mediated pharmacology. This is particularly relevant given reports that JNJ-7777120 may not serve as a reliable 'standard' antagonist across all H4R assay formats [1].

High-Concentration Screening and DMSO-Sensitive Assay Formats Requiring Superior Solubility

Histamine H4 receptor antagonist-1's DMSO solubility of 100 mg/mL (184.27 mM) [1] provides a measurable advantage over JNJ-7777120 (49–56 mg/mL) [2] for assay formats requiring high-concentration stock solutions. This is particularly relevant for: (a) high-throughput screening at elevated compound concentrations, (b) cellular assays sensitive to DMSO carryover where minimizing vehicle volume is critical, and (c) biophysical assays (e.g., SPR, ITC) requiring concentrated analyte solutions. The hydrochloride salt form further enhances handling flexibility for aqueous dilution protocols .

Structure-Activity Relationship (SAR) Studies Within the Janssen 2-Aminopyrimidine H4R Antagonist Series

Histamine H4 receptor antagonist-1 (compound 60, WO2010108059A1) represents a specific substitution pattern within the Janssen 2-aminopyrimidine H4R antagonist portfolio—incorporating a fused tetrahydroisoquinoline-urea-phenylalaninamide motif not found in JNJ-39758979 (6-alkyl-2,4-diaminopyrimidine) or earlier tricyclic pyrimidines [1]. Its procurement enables SAR expansion studies probing the contribution of this extended urea-linked side chain to H4R binding, residence time, and selectivity. Given the structural relationship to the clinical candidate JNJ-39758979, this compound may serve as a probe for understanding how side-chain elaboration modulates the developability profile of the 2-aminopyrimidine series [2].

Independent Pharmacological Validation of Patent-Disclosed H4R Antagonists

As a patent-derived compound with limited independent pharmacological characterization in the peer-reviewed literature, Histamine H4 receptor antagonist-1 represents an opportunity for academic and industrial laboratories to perform independent validation of the Janssen 2-aminopyrimidine H4R antagonist scaffold. Such validation is scientifically important given the mixed track record of H4R antagonists in clinical translation—JNJ-39758979 was discontinued after Phase II, and izuforant (LEO 152020) has shown variable efficacy [1]. Independent characterization of structurally distinct compounds from the same patent family can contribute to understanding which molecular features drive therapeutic vs. translational failure [2].

Application

Selection Property

Validation Focus

H4R biased signaling & functional selectivity studies

2-Aminopyrimidine scaffold distinct from indole carboxamide

Scaffold-dependent signaling bias assessment

High-throughput & DMSO-sensitive assay formats

High DMSO solubility (mass basis)

Stock concentration flexibility and DMSO carryover minimization

2-Aminopyrimidine SAR expansion studies

Fused tetrahydroisoquinoline-urea side chain

Contribution to H4R binding and developability profile interpretation

Independent validation of patent-disclosed H4R antagonists

Structurally distinct from JNJ-39758979

Molecular features vs. translational outcome assessment

• [1] Seifert R, Schneider EH, Dove S, et al. Paradoxical stimulatory effects of the 'standard' histamine H4-receptor antagonist JNJ7777120. Mol Pharmacol. 2011;79(4):631-638. View Source
• [2] Zhou J, et al. Substituted pyrimidine derivatives as antagonists of the histamine H4 receptor. Patent WO2010108059A1, 2010. View Source